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Compound of Interest

Compound Name: Aversin

Cat. No.: B1667687 Get Quote

Aversin (Avanafil) Technical Support Center
This guide provides researchers, scientists, and drug development professionals with best

practices for storing and handling Aversin (avanafil), along with troubleshooting for common

experimental issues.

Frequently Asked Questions (FAQs)
Q1: What are the optimal storage conditions for solid Aversin (avanafil)?

Aversin as a solid crystalline powder should be stored at room temperature, between 20°C to

25°C (68°F to 77°F).[1][2] Short-term excursions are permitted between 15°C to 30°C (59°F to

86°F).[1][3] It is critical to protect the compound from light, heat, and moisture to ensure its

stability.[1][2][4] Stability studies have shown that avanafil is sensitive to light, moisture, and

temperature, which can lead to degradation.[5][6]

Q2: What safety precautions should be taken when handling avanafil powder?

Standard laboratory personal protective equipment (PPE), including a lab coat, gloves, and eye

protection, should be worn.[7][8][9] Handling should occur in a well-ventilated area or under a

chemical fume hood to avoid inhalation of the powder.[7][8] Avoid direct contact with skin, eyes,

and clothing.[9][10] In case of contact, wash the affected area thoroughly with water.[8][9]

Q3: How should I prepare a stock solution of avanafil?
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Avanafil is practically insoluble in water but is soluble in organic solvents like Dimethyl

Sulfoxide (DMSO) and Dimethylformamide (DMF) at approximately 20 mg/mL.[10][11] To

prepare a stock solution, dissolve the avanafil solid in the organic solvent of choice, purging

with an inert gas if possible.[10] For experiments requiring aqueous buffers, first dissolve

avanafil in DMSO and then dilute it with the aqueous buffer to the desired final concentration.

[10] Note that aqueous solutions should be prepared fresh and are not recommended for

storage for more than one day.[10]

Q4: My avanafil solution appears cloudy or has precipitated after dilution in an aqueous buffer.

What should I do?

This is a common issue due to avanafil's low aqueous solubility.[10][11] Avanafil's solubility is

pH-dependent, being higher in acidic conditions and very low in neutral to alkaline pH.[11][12]

Troubleshooting Steps:

Ensure the concentration of the organic solvent (e.g., DMSO) in the final aqueous solution

is sufficient to maintain solubility, but low enough to not interfere with your experimental

system.

Check the pH of your aqueous buffer. A slightly more acidic buffer may improve solubility, if

compatible with your assay.

Try vortexing or gentle warming to redissolve the precipitate.

If precipitation persists, you may need to lower the final concentration of avanafil or

reformulate the vehicle.

Data and Protocols
Storage and Stability Summary
The following tables summarize key quantitative data regarding the storage, stability, and

solubility of avanafil.

Table 1: Recommended Storage Conditions
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Parameter Condition Notes

Temperature (Solid)
20°C to 25°C (68°F to 77°F)[1]

[2]

Excursions permitted to 15-

30°C (59-86°F).[1]

Light Exposure Protect from light[1][2][4]
Avanafil is sensitive to

photolytic degradation.[5][11]

Humidity Store in a dry place[1]
Protect from moisture to

prevent hydrolysis.[5][6]

Aqueous Solution Use immediately
Not recommended for storage

for more than one day.[10]

Table 2: Avanafil Solubility

Solvent Solubility Reference

Water Practically Insoluble [11]

DMSO ~20 mg/mL [10]

Dimethylformamide (DMF) ~20 mg/mL [10]

Methanol Slightly Soluble [11]

Ethanol Slightly Soluble [11]

1:20 DMSO:PBS (pH 7.2) ~0.05 mg/mL [10]

Table 3: Stability Under Stress Conditions
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Stress Condition Observation Reference

Acidic Hydrolysis (1N HCl)
Labile; measurable

degradation occurs.
[13]

Alkaline Hydrolysis (1N NaOH)
Labile; measurable

degradation occurs.
[13]

Oxidative (H₂O₂)
Sensitive to oxidative

conditions.[11]
[13]

Photolytic (Sunlight) Prone to degradation. [5][6]

Thermal
Prone to degradation at

elevated temperatures.
[5][6]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Avanafil Stock
Solution in DMSO
Objective: To prepare a high-concentration stock solution of avanafil for subsequent dilution in

experimental assays.

Materials:

Avanafil powder (MW: 483.95 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated balance and vortex mixer

Methodology:

Calculation: Determine the mass of avanafil required. For 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 483.95 g/mol * (1000 mg / 1 g) = 4.84 mg.

Weighing: Carefully weigh out 4.84 mg of avanafil powder and place it into a sterile vial.
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Dissolution: Add 1 mL of anhydrous DMSO to the vial containing the avanafil powder.

Mixing: Cap the vial tightly and vortex thoroughly until the solid is completely dissolved.

Gentle warming in a water bath (37°C) may be used to aid dissolution if necessary.

Storage: Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw

cycles.[10] The vial should be tightly sealed to prevent moisture absorption by the DMSO.
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Caption: Avanafil inhibits PDE5, preventing cGMP degradation and promoting vasodilation.
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Caption: General experimental workflow for using Avanafil in a research setting.
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Caption: Troubleshooting guide for avanafil precipitation in aqueous solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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